Cas no 2732245-52-0 (2,5-Dimethyl-1-(3-methylpyridin-4-yl)piperazine hydrochloride)
2,5-Dimethyl-1-(3-methylpyridin-4-yl)piperazine hydrochloride Chemical and Physical Properties
Names and Identifiers
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- 2,5-dimethyl-1-(3-methylpyridin-4-yl)piperazine hydrochloride
- 2732245-52-0
- EN300-37080575
- 2,5-Dimethyl-1-(3-methylpyridin-4-yl)piperazine hydrochloride
-
- Inchi: 1S/C12H19N3.ClH/c1-9-6-13-5-4-12(9)15-8-10(2)14-7-11(15)3;/h4-6,10-11,14H,7-8H2,1-3H3;1H
- InChI Key: MRXWUHVXRVKDGY-UHFFFAOYSA-N
- SMILES: Cl.N1(C2C=CN=CC=2C)CC(C)NCC1C
Computed Properties
- Exact Mass: 241.1345753g/mol
- Monoisotopic Mass: 241.1345753g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 207
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 28.2Ų
2,5-Dimethyl-1-(3-methylpyridin-4-yl)piperazine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37080575-0.05g |
2,5-dimethyl-1-(3-methylpyridin-4-yl)piperazine hydrochloride |
2732245-52-0 | 0.05g |
$490.0 | 2023-06-04 | ||
| Enamine | EN300-37080575-0.1g |
2,5-dimethyl-1-(3-methylpyridin-4-yl)piperazine hydrochloride |
2732245-52-0 | 0.1g |
$639.0 | 2023-06-04 | ||
| Enamine | EN300-37080575-0.25g |
2,5-dimethyl-1-(3-methylpyridin-4-yl)piperazine hydrochloride |
2732245-52-0 | 0.25g |
$913.0 | 2023-06-04 | ||
| Enamine | EN300-37080575-0.5g |
2,5-dimethyl-1-(3-methylpyridin-4-yl)piperazine hydrochloride |
2732245-52-0 | 0.5g |
$1437.0 | 2023-06-04 | ||
| Enamine | EN300-37080575-1.0g |
2,5-dimethyl-1-(3-methylpyridin-4-yl)piperazine hydrochloride |
2732245-52-0 | 1g |
$1844.0 | 2023-06-04 | ||
| Enamine | EN300-37080575-2.5g |
2,5-dimethyl-1-(3-methylpyridin-4-yl)piperazine hydrochloride |
2732245-52-0 | 2.5g |
$3611.0 | 2023-06-04 | ||
| Enamine | EN300-37080575-5.0g |
2,5-dimethyl-1-(3-methylpyridin-4-yl)piperazine hydrochloride |
2732245-52-0 | 5g |
$5345.0 | 2023-06-04 | ||
| Enamine | EN300-37080575-10.0g |
2,5-dimethyl-1-(3-methylpyridin-4-yl)piperazine hydrochloride |
2732245-52-0 | 10g |
$7927.0 | 2023-06-04 |
2,5-Dimethyl-1-(3-methylpyridin-4-yl)piperazine hydrochloride Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on 2,5-Dimethyl-1-(3-methylpyridin-4-yl)piperazine hydrochloride
Comprehensive Overview of 2,5-Dimethyl-1-(3-methylpyridin-4-yl)piperazine hydrochloride (CAS No. 2732245-52-0)
2,5-Dimethyl-1-(3-methylpyridin-4-yl)piperazine hydrochloride (CAS No. 2732245-52-0) is a chemically significant compound with a wide range of potential applications in pharmaceutical and biochemical research. This compound, characterized by its unique piperazine and pyridine structural motifs, has garnered attention for its potential role in drug discovery and development. Researchers are particularly interested in its molecular interactions and bioactivity profiles, which make it a promising candidate for further study.
The compound's chemical structure features a piperazine core substituted with two methyl groups at the 2 and 5 positions, along with a 3-methylpyridin-4-yl moiety. This arrangement contributes to its physicochemical properties, such as solubility and stability, which are critical for its potential use in formulations. The hydrochloride salt form enhances its water solubility, making it more suitable for various experimental and industrial applications.
In recent years, the demand for novel piperazine derivatives has surged, driven by their versatility in medicinal chemistry. 2,5-Dimethyl-1-(3-methylpyridin-4-yl)piperazine hydrochloride is no exception, as it aligns with current trends in targeting central nervous system (CNS) disorders and infectious diseases. Its structural similarity to other bioactive piperazine compounds suggests potential applications in neurological research and antimicrobial development.
One of the most frequently searched questions in the context of this compound is: "What are the potential therapeutic applications of 2,5-Dimethyl-1-(3-methylpyridin-4-yl)piperazine hydrochloride?" While definitive clinical applications are still under investigation, preliminary studies indicate its relevance in modulating receptor activity and enzyme inhibition. These properties are particularly valuable in the design of new drug candidates for conditions such as anxiety, depression, and bacterial infections.
Another area of interest is the compound's synthetic accessibility. Researchers often inquire about the optimized synthesis routes for 2,5-Dimethyl-1-(3-methylpyridin-4-yl)piperazine hydrochloride, as efficient production methods are essential for scaling up laboratory findings to industrial applications. Recent advancements in green chemistry have also prompted exploration into more sustainable synthesis protocols for this and related compounds.
From an SEO perspective, terms like "piperazine derivatives in drug discovery" and "CAS 2732245-52-0 applications" are highly relevant. These keywords reflect the growing interest in specialized chemicals for biomedical research. By focusing on these trends, this article aims to provide a resource that addresses both scientific and commercial inquiries about the compound.
In summary, 2,5-Dimethyl-1-(3-methylpyridin-4-yl)piperazine hydrochloride (CAS No. 2732245-52-0) represents a compelling subject for ongoing research. Its structural features, combined with its potential pharmacological activities, position it as a valuable tool for scientists exploring new therapeutic avenues. As the field of medicinal chemistry continues to evolve, this compound is likely to remain a focal point for innovation and discovery.
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